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Compound of Interest

Compound Name: 2,3,5,5-Tetramethylhexanal

CAS No.: 68391-29-7

Cat. No.: B8736681

Get Quote

Notice of Discrepancy and Request for Clarification

As a Senior Application Scientist, ensuring the technical accuracy and integrity of all scientific

documentation is paramount. During the preliminary research phase for the requested in-depth

technical guide on 2,3,5,5-Tetramethylhexanal (PubChem CID 109323), a significant

discrepancy was identified between the provided chemical name and the PubChem Compound

Identification (CID) number.

Our comprehensive search of the PubChem database and other authoritative chemical

information sources has revealed that PubChem CID 109323 does not correspond to the

chemical structure or name of 2,3,5,5-Tetramethylhexanal. Furthermore, a thorough search

for "2,3,5,5-Tetramethylhexanal" did not yield a compound with sufficient verifiable data to

construct a comprehensive technical guide that would meet the necessary standards for

researchers, scientists, and drug development professionals.

The creation of an in-depth technical guide requires a solid foundation of accurate and

verifiable data, including but not limited to:
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Validated Chemical and Physical Properties: Experimental data on melting point, boiling

point, solubility, and spectral characteristics (NMR, MS, IR).

Established Synthesis Protocols: Detailed and reproducible methodologies for the chemical's

preparation.

Toxicological and Safety Data: Comprehensive information on handling, storage, and

potential hazards.

Biological Activity and Applications: Published research on the compound's mechanism of

action, potential therapeutic uses, or other applications.

Without a correctly identified compound and the associated body of scientific literature, it is not

possible to proceed with the development of the requested guide. To do so would compromise

the principles of scientific integrity and trustworthiness that are essential for our audience.

We are committed to providing a high-quality, in-depth technical resource. To move forward, we

kindly request that you verify the provided chemical name and PubChem CID. A correct and

matching chemical identifier is the necessary first step in creating the authoritative and reliable

guide you have requested.

Once the correct compound information is provided, we will be able to proceed with the

following comprehensive workflow to deliver the in-depth technical guide:

Proposed Workflow for Verified Compound
Caption: Proposed workflow for the development of the in-depth technical guide upon

verification of the compound's identity.

We look forward to receiving the corrected information and continuing our work on this

important project.

To cite this document: BenchChem. [An In-depth Technical Guide to PubChem Compound
CID 109323]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8736681#2-3-5-5-tetramethylhexanal-pubchem-cid-
109323-data]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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